Cas no 335160-94-6 (Defluoro Hydroxy AM-694)

• Product Name: Defluoro Hydroxy AM-694
• CAS No: 335160-94-6
• MF: C₂₀H₂₀INO₂
• MW: 433.282777786255
• CID: 1064671
• PubChem ID: 125181233
• Update Time: 2025-10-05

Defluoro Hydroxy AM-694 Chemical and Physical Properties

Names and Identifiers

• Defluoro Hydroxy AM-694
• AM694 N-(5-hydroxypentyl) metabolite
• [1-(5-hydroxypentyl)indol-3-yl]-(2-iodophenyl)methanone
• [1-(5-Hydroxypentyl)-1H-indol-3-yl](2-iodophenyl)-Methanone
• 335160-94-6
• DTXSID901017720

• Inchi： 1S/C20H20INO2/c21-18-10-4-2-9-16(18)20(24)17-14-22(12-6-1-7-13-23)19-11-5-3-8-15(17)19/h2-5,8-11,14,23H,1,6-7,12-13H2
• InChI Key： ANKXCGVBVVLGAE-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(C1=CN(C2C=CC=CC=21)CCCCCO)=O

Computed Properties

• Exact Mass: 433.05400
• Monoisotopic Mass: 433.05388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.23000
• LogP: 4.63950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Benzoylindoles